Cas no 16519-20-3 (Benzene,[(heptyloxy)methyl]-)

Benzene,[(heptyloxy)methyl]- structure
Benzene,[(heptyloxy)methyl]- structure
Product Name:Benzene,[(heptyloxy)methyl]-
CAS No:16519-20-3
MF:C14H22O
MW:206.323884487152
CID:213349
PubChem ID:285096
Update Time:2025-04-19

Benzene,[(heptyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,[(heptyloxy)methyl]-
    • 1-Benzyloxy-heptan
    • AGN-PC-00708E
    • benzyl hept-1-en-4-ylcarbamate
    • benzyl heptyl ether
    • benzyl n-heptyl ether
    • benzyl-heptyl ether
    • Benzyl-heptyl-aether
    • Carbamic acid, (1-propyl-3-butenyl)-, phenylmethyl ester
    • CTK2A4574
    • 16519-20-3
    • DTXSID20937046
    • benzyloxy-heptane
    • SCHEMBL6685708
    • NSC141821
    • URRIMVUDCOMQIT-UHFFFAOYSA-N
    • NSC-141821
    • [(heptyloxy)methyl]benzene
    • Inchi: 1S/C14H22O/c1-2-3-4-5-9-12-15-13-14-10-7-6-8-11-14/h6-8,10-11H,2-5,9,12-13H2,1H3
    • InChI Key: URRIMVUDCOMQIT-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)CCCCCCC

Computed Properties

  • Exact Mass: 206.16716
  • Monoisotopic Mass: 206.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 0.906
  • Boiling Point: 273.3°Cat760mmHg
  • Flash Point: 124.5°C
  • Refractive Index: 1.485
  • PSA: 9.23
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